BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 5-methoxy-1H-
pyrazole-3-carbaldehyde

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

5-methoxy-1H-pyrazole-3-
Compound Name:
carbaldehyde

Cat. No.: B14907253

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-methoxy-1H-pyrazole-3-carbaldehyde, with the CAS number 2435595-49-4, is a member
of the pyrazole carbaldehyde family, a class of heterocyclic compounds of significant interest in
medicinal chemistry and materials science. The pyrazole nucleus is a versatile scaffold known
for its diverse biological activities, and the presence of both a methoxy and an aldehyde
functional group on this core makes 5-methoxy-1H-pyrazole-3-carbaldehyde a valuable
building block for the synthesis of more complex and potentially bioactive molecules. This guide
provides a comprehensive overview of its properties, synthesis, and potential applications,
drawing on established knowledge of related pyrazole derivatives to offer insights where
specific data for this compound is not yet publicly available.

Physicochemical and Spectroscopic Properties

While extensive experimental data for 5-methoxy-1H-pyrazole-3-carbaldehyde is not widely
published, its fundamental properties can be established, and others can be predicted based
on its structure and comparison with analogous compounds.
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Table 1: Physicochemical Properties of 5-methoxy-1H-pyrazole-3-carbaldehyde

Property Value Source/Comment
CAS Number 2435595-49-4 [1]
Molecular Formula CsHsN20:2 [1]
Molecular Weight 126.11 g/mol [1]

Expected to be a solid at room Based on similar pyrazole
Appearance

temperature carbaldehydes.
Melting Point Data not available
Boiling Point Data not available

Likely soluble in common )

- ] ) Based on the polarity of the
Solubility organic solvents like DMSO, ]
functional groups.

DMF, and alcohols.

SMILES O=CC1=NNC(0C)=C1 [1]

Spectroscopic Characterization

Detailed experimental spectra for 5-methoxy-1H-pyrazole-3-carbaldehyde are not readily
found in the public domain. However, the expected spectroscopic signatures can be predicted
with a high degree of confidence based on the analysis of similar structures.

» 'H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for
the aldehyde proton, the pyrazole ring proton, and the methoxy group protons. The aldehyde
proton (CHO) typically appears as a singlet in the downfield region, around & 9.5-10.0 ppm.
The proton on the pyrazole ring (C4-H) would likely resonate as a singlet between & 6.0-7.0
ppm. The methoxy group (OCHs) protons would appear as a sharp singlet further upfield,
typically in the range of 6 3.8-4.2 ppm.

e 13C NMR Spectroscopy: The carbon NMR spectrum would be characterized by a signal for
the carbonyl carbon of the aldehyde group at approximately  180-190 ppm. The carbons of
the pyrazole ring would appear in the aromatic region, with the carbon bearing the methoxy
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group (C5) resonating at a lower field than the other ring carbons. The methoxy carbon
would be expected around & 55-60 ppm.

o Mass Spectrometry: The mass spectrum should show a molecular ion peak (M+)
corresponding to the molecular weight of 126.11. Fragmentation patterns would likely involve
the loss of the formyl group (CHO) and the methoxy group (OCHs3).

Synthesis and Purification

The synthesis of pyrazole-4-carbaldehydes is commonly achieved through the Vilsmeier-Haack
reaction. This reaction involves the formylation of an activated aromatic or heterocyclic ring
using a Vilsmeier reagent, which is typically formed from a substituted amide like N,N-
dimethylformamide (DMF) and phosphorus oxychloride (POCIs).

Conceptual Synthetic Workflow: Vilsmeier-Haack
Reaction

This proposed synthesis is based on established protocols for analogous pyrazole
carbaldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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